2-(4-benzylpiperazine-1-carbonyl)-5-((4-fluorobenzyl)oxy)-1-methylpyridin-4(1H)-one

• IUPAC Name: 2-(4-benzylpiperazine-1-carbonyl)-5-[(4-fluorophenyl)methoxy]-1-methylpyridin-4-one
• InChI: InChI=1S/C25H26FN3O3/c1-27-17-24(32-18-20-7-9-21(26)10-8-20)23(30)15-22(27)25(31)29-13-11-28(12-14-29)16-19-5-3-2-4-6-19/h2-10,15,17H,11-14,16,18H2,1H3
• InChI Key: WRJYYZHKEBCLEJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C=C1C(=O)N2CCN(CC2)CC3=CC=CC=C3)OCC4=CC=C(C=C4)F
• Molecular Formula: C25H26FN3O3
• Molecular Weight: 435.5 g/mol

Description

2-(4-benzylpiperazine-1-carbonyl)-5-((4-fluorobenzyl)oxy)-1-methylpyridin-4(1H)-one is a useful research compound. Its molecular formula is C25H26FN3O3 and its molecular weight is 435.499. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Pathways and Chemical Structures

A study described a novel synthetic pathway leading to 4-fluoropyridines bearing aryl substituents, which are structurally related to the compound . This synthesis involves a series of rearrangements and could provide insights into new methods for synthesizing similar compounds (Wittmann et al., 2006).

Chemical Reactivity and Mechanisms

Another research explored the hydrolysis of products obtained from reactions involving acetylenecarboxylic acid with amines, highlighting the complex reactivity and potential for creating diverse structures through hydrolysis and decarboxylation processes, which could be relevant for derivatives of the specified compound (Iwanami et al., 1964).

Anticancer and Enzyme Inhibition Potential

Research on new mono Mannich bases with piperazines evaluated their cytotoxic/anticancer properties and inhibitory effects on human carbonic anhydrase isoenzymes, suggesting potential therapeutic applications for structurally similar compounds (Tuğrak et al., 2019).

Structural Analysis and Molecular Interactions

The molecular structures of N-benzyl-substituted pyridin-4-ones were determined, highlighting the importance of hydrogen-bonded dimeric pairs, which could provide insights into the molecular interactions and crystalline structures of related compounds (Burgess et al., 1998).

Antimicrobial Activity

A study on the microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine demonstrated promising antimicrobial analogs, suggesting potential antimicrobial applications for compounds with similar structures (Desai et al., 2013).